Cas no 2212-45-5 (Naphthalene,1,1'-methylenebis[2-methoxy-)

• Product Name: Naphthalene,1,1'-methylenebis[2-methoxy-
• CAS No: 2212-45-5
• MF: C₂₃H₂₀O₂
• MW: 328.403706550598
• CID: 270231
• PubChem ID: 96091
• Update Time: 2025-07-22

Naphthalene,1,1'-methylenebis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-[(2-methoxynaphthalen-1-yl)methyl]naphthalene
• 1,1'-Methylenebis(2-methoxynaphthalene)
• AC1L3VPR
• Bis-(2-methoxy-[1]naphthyl)-methan
• bis-(2-methoxy-[1]naphthyl)-methane
• Bis-(2-methoxy-1-naphthyl)-methan
• Bis(2-methoxynaphthalen-1-yl)methane
• BRN 2301044
• LS-94797
• NSC51645
• starbld0027046
• Naphthalene, 1,1'-methylenebis(2-methoxy-
• DTXSID60176639
• NSC-51645
• NSC 51645
• SCHEMBL19766698
• 2212-45-5
• Naphthalene,1,1'-methylenebis[2-methoxy-

• Inchi： 1S/C23H20O2/c1-24-22-13-11-16-7-3-5-9-18(16)20(22)15-21-19-10-6-4-8-17(19)12-14-23(21)25-2/h3-14H,15H2,1-2H3
• InChI Key： WOAKPXSTZYSSEU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CC1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 328.1464
• Monoisotopic Mass: 328.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 498.3°Cat760mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.654
• PSA: 18.46
• LogP: 5.60100

Additional information on Naphthalene,1,1'-methylenebis[2-methoxy-

Introduction to Naphthalene,1,1'-methylenebis[2-methoxy- and Its Applications in Modern Chemical Research

Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its applications span across multiple domains, including medicinal chemistry, materials science, and agrochemicals, making it a subject of extensive study and innovation.

The molecular framework of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) consists of two naphthalene rings connected by a methylene bridge, with methoxy groups strategically positioned on the aromatic rings. This structural configuration imparts unique electronic and steric properties to the molecule, which are harnessed in various synthetic pathways. The presence of methoxy groups enhances the compound's reactivity, making it an invaluable precursor in the development of more complex chemical entities.

In recent years, Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) has been extensively explored for its potential in pharmaceutical applications. Researchers have leveraged its structural features to design novel compounds with therapeutic properties. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory effects. The methoxy-substituted naphthalene core provides a scaffold that can be modified to enhance binding affinity to biological targets, thereby improving drug efficacy.

One of the most compelling aspects of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) is its role in materials science. The compound's ability to form stable complexes with other molecules makes it useful in the development of advanced materials such as liquid crystals and organic semiconductors. These materials are integral to modern electronic devices, including displays and solar cells. The unique electronic properties of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) contribute to its efficacy in these applications by facilitating charge transport and optical modulation.

The synthesis of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the methylene bridge between the naphthalene rings efficiently. Additionally, the introduction of methoxy groups has been achieved through nucleophilic aromatic substitution reactions, showcasing the precision with which these transformations can be controlled.

Recent studies have also demonstrated the potential of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) in sustainable chemistry initiatives. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods have been investigated as alternatives to traditional chemical synthesis for producing this compound. Such approaches align with global efforts to promote environmental stewardship while maintaining high standards of chemical production.

The pharmacological significance of Naphthalene,1,1'-methylenebis[2-methoxy- (CAS No. 2212-45-5) extends beyond its use as a synthetic intermediate. It has been incorporated into libraries of compounds for high-throughput screening assays aimed at identifying novel drug candidates. The structural diversity offered by this molecule allows researchers to explore a wide range of biological activities without compromising on molecular integrity or functionality.

In conclusion,Naphthalene,1,1'-methylenebis[ [ methoxy-